Cas no 69998-70-5 (Benzene,1,2,3,4,5,6-hexakis[[[(3-methylphenyl)methyl]thio]methyl]-)

Benzene,1,2,3,4,5,6-hexakis[[[(3-methylphenyl)methyl]thio]methyl]- structure
69998-70-5 structure
Product Name:Benzene,1,2,3,4,5,6-hexakis[[[(3-methylphenyl)methyl]thio]methyl]-
CAS No:69998-70-5
MF:C60H66S6
MW:979.556048870087
CID:520161
PubChem ID:331408
Update Time:2025-04-19

Benzene,1,2,3,4,5,6-hexakis[[[(3-methylphenyl)methyl]thio]methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,2,3,4,5,6-hexakis[[[(3-methylphenyl)methyl]thio]methyl]-
    • 1,2,3,4,5,6-hexakis[(3-methylphenyl)methylsulfanylmethyl]benzene
    • AC1L78Z8
    • hexakis-(3-methylbenzylthiomethyl)benzene
    • Hexakis(m-methylbenzylthiomethyl)benzol
    • NSC323745
    • DTXSID10317974
    • NSC-323745
    • 69998-70-5
    • Inchi: 1S/C60H66S6/c1-43-13-7-19-49(25-43)31-61-37-55-56(38-62-32-50-20-8-14-44(2)26-50)58(40-64-34-52-22-10-16-46(4)28-52)60(42-66-36-54-24-12-18-48(6)30-54)59(41-65-35-53-23-11-17-47(5)29-53)57(55)39-63-33-51-21-9-15-45(3)27-51/h7-30H,31-42H2,1-6H3
    • InChI Key: ZAVWEPWMMJZHRM-UHFFFAOYSA-N
    • SMILES: S(CC1C=CC=C(C)C=1)CC1C(CSCC2C=CC=C(C)C=2)=C(CSCC2C=CC=C(C)C=2)C(CSCC2C=CC=C(C)C=2)=C(CSCC2C=CC=C(C)C=2)C=1CSCC1C=CC=C(C)C=1

Computed Properties

  • Exact Mass: 978.34938
  • Monoisotopic Mass: 978.34887915g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 66
  • Rotatable Bond Count: 24
  • Complexity: 1030
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 15.8
  • Topological Polar Surface Area: 152Ų

Experimental Properties

  • PSA: 0
  • LogP: 18.13740
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